molecular formula C16H16O4S B8541320 3-Propionylphenyl 4-methylbenzenesulfonate

3-Propionylphenyl 4-methylbenzenesulfonate

Cat. No.: B8541320
M. Wt: 304.4 g/mol
InChI Key: IVXDUQGHDQJFPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Propionylphenyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C16H16O4S and its molecular weight is 304.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H16O4S

Molecular Weight

304.4 g/mol

IUPAC Name

(3-propanoylphenyl) 4-methylbenzenesulfonate

InChI

InChI=1S/C16H16O4S/c1-3-16(17)13-5-4-6-14(11-13)20-21(18,19)15-9-7-12(2)8-10-15/h4-11H,3H2,1-2H3

InChI Key

IVXDUQGHDQJFPP-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)C1=CC(=CC=C1)OS(=O)(=O)C2=CC=C(C=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred suspension of 1-(3-hydroxy-phenyl)-propan-1-one (2 kg, 13.32 mol) and potassium carbonate (3.681 kg, 26.64 mol) in dichloromethane (20 L), p-toluenesulfonyl chloride (2.8 kg, 14.65 mol) was added at 30-35° C. The reaction mixture was stirred at 30-35° C. for 1 hour. Reaction mixture was diluted with dichloromethane (10 L) and washed with water (2×10 L). Dichloromethane layer separated, dried and solvent distilled off to give title compound. Cyclohexane (10 L) was added to the resulting product at 65-70° C. and stirred for 2 hours. Mixture was cooled to ambient temperature, filtered and dried to give 3.87 kg the title compound.
Quantity
2 kg
Type
reactant
Reaction Step One
Quantity
3.681 kg
Type
reactant
Reaction Step One
Quantity
2.8 kg
Type
reactant
Reaction Step One
Quantity
20 L
Type
solvent
Reaction Step One
Quantity
10 L
Type
solvent
Reaction Step Two

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